PF3450074

• CAS No.: 1352879-65-2
• Product Name: PF3450074
• Molecular Formula: C27H27N3O2
• Molecular Weight: 425.532
• IUPAC Name: (2S)-N-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]-N,3-diphenylpropanamide
• Standard InChI: InChI=1S/C27H27N3O2/c1-19-23(22-15-9-10-16-24(22)28-19)18-26(31)29-25(17-20-11-5-3-6-12-20)27(32)30(2)21-13-7-4-8-14-21/h3-16,25,28H,17-18H2,1-2H3,(H,29,31)/t25-/m0/s1
• Standard InChIKey: ACDFWSNAQWFRRF-VWLOTQADSA-N
• SMILES: CC1=C(C2=CC=CC=C2N1)CC(=O)NC(CC3=CC=CC=C3)C(=O)N(C)C4=CC=CC=C4
• Appearance: Solid powder
• Description: PF-3450074, also known as PF74, is a HIV-1 inhibitor that targets HIV capsid protein. PF74 binds specifically to HIV-1 particles and triggers premature HIV-1 uncoating in target cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PF74; PF-74; PF 74; PF-3450074; PF 3450074; PF3450074
• Reference: 1: Xu JP, Francis AC, Meuser ME, Mankowski M, Ptak RG, Rashad AA, Melikyan GB, Cocklin S. Exploring Modifications of an HIV-1 Capsid Inhibitor: Design, Synthesis, and Mechanism of Action. J Drug Des Res. 2018;5(2). pii: 1070. Epub 2018 Aug 13. PubMed PMID: 30393786; PubMed Central PMCID: PMC6214487.; 2: Saito A, Ferhadian D, Sowd GA, Serrao E, Shi J, Halambage UD, Teng S, Soto J, Siddiqui MA, Engelman AN, Aiken C, Yamashita M. Roles of Capsid-Interacting Host Factors in Multimodal Inhibition of HIV-1 by PF74. J Virol. 2016 May 27;90(12):5808-5823. doi: 10.1128/JVI.03116-15. Print 2016 Jun 15. PubMed PMID: 27076642; PubMed Central PMCID: PMC4886767.; 3: Zhou J, Price AJ, Halambage UD, James LC, Aiken C. HIV-1 Resistance to the Capsid-Targeting Inhibitor PF74 Results in Altered Dependence on Host Factors Required for Virus Nuclear Entry. J Virol. 2015 Sep;89(17):9068-79. doi: 10.1128/JVI.00340-15. Epub 2015 Jun 24. PubMed PMID: 26109731; PubMed Central PMCID: PMC4524096.; 4: Lad L, Clancy S, Koditek D, Wong MH, Jin D, Niedziela-Majka A, Papalia GA, Hung M, Yant S, Somoza JR, Hu E, Chou C, Tse W, Halcomb R, Sakowicz R, Pagratis N. Functional label-free assays for characterizing the in vitro mechanism of action of small molecule modulators of capsid assembly. Biochemistry. 2015 Apr 7;54(13):2240-8. doi: 10.1021/acs.biochem.5b00151. Epub 2015 Mar 24. PubMed PMID: 25774576.; 5: Hulme AE, Kelley Z, Foley D, Hope TJ. Complementary Assays Reveal a Low Level of CA Associated with Viral Complexes in the Nuclei of HIV-1-Infected Cells. J Virol. 2015 May;89(10):5350-61. doi: 10.1128/JVI.00476-15. Epub 2015 Mar 4. PubMed PMID: 25741002; PubMed Central PMCID: PMC4442523.; 6: Bhattacharya A, Alam SL, Fricke T, Zadrozny K, Sedzicki J, Taylor AB, Demeler B, Pornillos O, Ganser-Pornillos BK, Diaz-Griffero F, Ivanov DN, Yeager M. Structural basis of HIV-1 capsid recognition by PF74 and CPSF6. Proc Natl Acad Sci U S A. 2014 Dec 30;111(52):18625-30. doi: 10.1073/pnas.1419945112. Epub 2014 Dec 17. PubMed PMID: 25518861; PubMed Central PMCID: PMC4284599.; 7: Peng K, Muranyi W, Glass B, Laketa V, Yant SR, Tsai L, Cihlar T, Müller B, Kräusslich HG. Quantitative microscopy of functional HIV post-entry complexes reveals association of replication with the viral capsid. Elife. 2014 Dec 17;3:e04114. doi: 10.7554/eLife.04114. PubMed PMID: 25517934; PubMed Central PMCID: PMC4293571.; 8: Price AJ, Jacques DA, McEwan WA, Fletcher AJ, Essig S, Chin JW, Halambage UD, Aiken C, James LC. Host cofactors and pharmacologic ligands share an essential interface in HIV-1 capsid that is lost upon disassembly. PLoS Pathog. 2014 Oct 30;10(10):e1004459. doi: 10.1371/journal.ppat.1004459. eCollection 2014 Oct. PubMed PMID: 25356722; PubMed Central PMCID: PMC4214760.; 9: Shi J, Zhou J, Halambage UD, Shah VB, Burse MJ, Wu H, Blair WS, Butler SL, Aiken C. Compensatory substitutions in the HIV-1 capsid reduce the fitness cost associated with resistance to a capsid-targeting small-molecule inhibitor. J Virol. 2015 Jan;89(1):208-19. doi: 10.1128/JVI.01411-14. Epub 2014 Oct 15. PubMed PMID: 25320302; PubMed Central PMCID: PMC4301104.; 10: Matreyek KA, Yücel SS, Li X, Engelman A. Nucleoporin NUP153 phenylalanine-glycine motifs engage a common binding pocket within the HIV-1 capsid protein to mediate lentiviral infectivity. PLoS Pathog. 2013;9(10):e1003693. doi: 10.1371/journal.ppat.1003693. Epub 2013 Oct 10. PubMed PMID: 24130490; PubMed Central PMCID: PMC3795039.; 11: Price AJ, Fletcher AJ, Schaller T, Elliott T, Lee K, KewalRamani VN, Chin JW, Towers GJ, James LC. CPSF6 defines a conserved capsid interface that modulates HIV-1 replication. PLoS Pathog. 2012;8(8):e1002896. doi: 10.1371/journal.ppat.1002896. Epub 2012 Aug 30. PubMed PMID: 22956906; PubMed Central PMCID: PMC3431306.; 12: Shi J, Zhou J, Shah VB, Aiken C, Whitby K. Small-molecule inhibition of human immunodeficiency virus type 1 infection by virus capsid destabilization. J Virol. 2011 Jan;85(1):542-9. doi: 10.1128/JVI.01406-10. Epub 2010 Oct 20. PubMed PMID: 20962083; PubMed Central PMCID: PMC3014163.
• PubChem Compound: 49800090
• Last Modified: Nov 14 2021